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Introduction
Dimethomorph, a cinnamic acid derivative, is a systemic morpholine fungicide widely utilized

for the control of Oomycete pathogens, which cause devastating diseases such as late blight

and downy mildews in various crops.[1][2][3] It is commercially available as a mixture of two

geometric isomers, (E) and (Z), typically in approximately equal proportions.[1][2][4] Extensive

research has demonstrated that the fungicidal activity of dimethomorph is primarily, if not

exclusively, attributed to the Z-isomer.[4][5][6][7] This isomer is intrinsically active against

Oomycetes, while the E-isomer possesses significantly less fungicidal activity.[6][8]

A key characteristic of dimethomorph is the interconversion of its isomers in the presence of

light.[5] Upon exposure to sunlight, the Z-isomer can convert to the E-isomer and vice-versa.[9]

This photoisomerization is a critical factor in its field efficacy, as the less active E-isomer can be

converted to the highly active Z-form, ensuring sustained fungicidal action.[5] This technical

guide provides an in-depth analysis of the biological activity of the Dimethomorph Z-isomer,

focusing on its mechanism of action, quantitative efficacy, and relevant experimental

methodologies.

Fungicidal Activity of Dimethomorph Z-Isomer
The Z-isomer of dimethomorph exhibits potent and specific activity against fungi in the class

Oomycetes, such as Phytophthora spp. and Plasmopara spp.[1][10] Its mode of action is
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distinct from many other fungicides, providing an essential tool for resistance management,

particularly against phenylamide-resistant fungal populations.[10]

Mechanism of Action
The primary mode of action of the Dimethomorph Z-isomer is the disruption of the fungal cell

wall.[1][2] It specifically inhibits cellulose synthesis in Oomycetes, a crucial component of their

cell walls (True fungi, in contrast, have chitin-based cell walls).[4][11][12] This inhibition leads to

the breakdown of the sporangium wall and lysis of the fungal cell, a process that is effective at

all stages of the fungal life cycle.[2][10] The Fungicide Resistance Action Committee (FRAC)

classifies dimethomorph in Group 40, with the target site coded as H5, confirming its role as a

cellulose synthase inhibitor.[4][11]

RNA-seq analysis of Phytophthora parasitica exposed to dimethomorph revealed significant

changes in the expression of genes associated with the cell wall and its synthesis.[13][14]

Furthermore, the treatment resulted in reduced cell membrane permeability and increased

reactive oxygen species, indicating broader downstream cellular stress resulting from the

primary disruption of cell wall integrity.[13][14]
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Caption: Mechanism of action of Dimethomorph Z-isomer.

Quantitative Fungicidal Activity
Studies have quantified the efficacy of dimethomorph (as an E/Z mixture) against various

Oomycete pathogens. The data highlights its potent activity at relatively low concentrations.
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Pathogen Host Assay Type
Efficacy
Metric

Value
(µg/mL of
a.i.)

Reference

Plasmopara

viticola
Grape Leaf Disc ED95 0.25 - 1.15 [10]

Phytophthora

infestans

(MR1 Isolate)

Potato

Mycelial

Growth (in

vitro)

ED90 0.3 [10]

Phytophthora

infestans

(S49 Isolate)

Potato

Mycelial

Growth (in

vitro)

ED90 0.3 [10]

Phytophthora

infestans

(MR1 Isolate)

Potato

Mycelial

Growth (in

vitro)

MIC 0.6 [10]

Phytophthora

infestans

(S49 Isolate)

Potato

Mycelial

Growth (in

vitro)

MIC 1.25 [10]

Phytophthora

infestans

(MR1 Isolate)

Tomato Foliar Spray ED90 49 [10]

Phytophthora

infestans

(MR1 Isolate)

Tomato Foliar Spray MIC 250 [10]

Note: The cited studies used technical grade dimethomorph, which is a mixture of E and Z

isomers. The activity is attributed to the Z-isomer. a.i. = active ingredient; ED90/95 = Effective

dose for 90%/95% inhibition; MIC = Minimal Inhibitory Concentration.

Other Biological Activities
While the primary and commercially relevant activity of the Dimethomorph Z-isomer is

fungicidal, its effects on other organisms have been evaluated for regulatory and environmental

safety purposes.
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Insecticidal and Herbicidal Activity
There is no significant evidence to suggest that dimethomorph possesses inherent insecticidal

or herbicidal properties. The Fungicide Resistance Action Committee (FRAC) explicitly lists its

resistance class as "Not applicable" for both herbicides and insecticides, indicating a lack of

activity against these types of pests.[4]

Effects on Non-Target Organisms
Ecotoxicological studies have been conducted to assess the impact of dimethomorph on

various non-target organisms. These studies are crucial for environmental risk assessment.

Organism Exposure Type Endpoint Value Reference

Eisenia fetida

(Earthworm)
Soil Toxicity

Low effect at 1-

10 mg/kg;

varying effects at

100 mg/kg

[15]

Oryzias latipes

(Japanese

medaka)

Aquatic Embryo Toxicity

Reduced heart

rhythm,

abnormal

development

[16]

Danio rerio

(Zebrafish)
Chronic Aquatic Behavioral

Hypoactivity-like

behaviors at 0.5

and 1 ppm

[17]

Soil Microbes Soil Activity

Low effect at 1-

10 mg/kg;

varying effects at

100 mg/kg

[15]

Experimental Protocols
Protocol for In Vivo Fungicidal Efficacy Assay (Adapted
from Cohen et al., 1995)
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This protocol outlines the general steps for evaluating the protective activity of Dimethomorph
Z-isomer against late blight (Phytophthora infestans) on tomato plants.

Plant Cultivation:

Grow tomato plants (e.g., Lycopersicon esculentum) in pots under controlled greenhouse

conditions (e.g., 25°C day / 18°C night, 14-hour photoperiod) until they reach the 4-5 leaf

stage.

Fungicide Preparation and Application:

Prepare a stock solution of Dimethomorph Z-isomer in a suitable solvent (e.g., ethanol or

acetone).

Create a dilution series to achieve the desired final concentrations (e.g., 0, 10, 50, 100,

250 µg/mL) in water, often with a surfactant to ensure even coverage.

Spray the tomato plants with the fungicide solutions until runoff, ensuring all foliage is

covered. Allow plants to dry completely.

Pathogen Inoculation:

Prepare a sporangial suspension of P. infestans from freshly sporulating cultures. Adjust

the concentration to approximately 2,500-5,000 sporangia/mL in cold, sterile distilled

water.

One day after fungicide application, inoculate the plants by spraying the sporangial

suspension onto the foliage.

Incubation and Disease Assessment:

Place the inoculated plants in a high-humidity chamber (>95% RH) in the dark at ~18-

20°C for 24 hours to promote infection.

Transfer plants back to the greenhouse.

After 5-7 days, assess disease severity by estimating the percentage of leaf area covered

with late blight lesions for each plant.
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Data Analysis:

Calculate the mean disease severity for each treatment group.

Determine the percent disease control relative to the untreated control.

Calculate ED50 or ED90 values using probit analysis or other appropriate statistical

methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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